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Compound of Interest |

Compound Name: 2-(Benzyloxy)acetyl chloride
CAS No.: 19810-31-2
Cat. No.: B009325
. J

CAS Number: 19810-31-2 Formula: CoHoClO2 Molecular Weight: 184.62 g/mol Synonyms:
Benzyloxyacetyl chloride; 2-(Phenylmethoxy)acetyl chloride[1][2][3]

Executive Summary & Application Context

2-(Benzyloxy)acetyl chloride is a specialized acylating agent critical in the synthesis of
pharmaceutical intermediates, particularly in the development of

-lactam antibiotics and fluoroquinolones (e.g., PF-00951966).[1] Its utility lies in the benzyloxy
group, which serves as a robust protecting group for the hydroxyl moiety, stable under acidic
conditions but removable via hydrogenolysis.

However, its utility comes with significant risk. As an acyl chloride, it possesses a high
electrophilic potential, making it lachrymatory, corrosive, and violently reactive with moisture.
This guide synthesizes the chemical behavior of 2-(benzyloxy)acetyl chloride with field-
proven handling protocols to ensure researcher safety and data integrity.

Hazard Identification & Mechanistic Basis
The Hydrolysis Hazard

The primary safety concern is the compound's thermodynamic drive to hydrolyze. Upon contact
with ambient moisture or mucosal membranes, the chloride leaving group is displaced by
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water. This nucleophilic acyl substitution is rapid and exothermic, generating 2-
(benzyloxy)acetic acid and hydrogen chloride (HCI) gas.[1]

The generation of HCI gas in a confined headspace (e.g., a sealed waste container) can lead
to pressurization and vessel rupture. In biological systems, the HCI causes immediate, severe
chemical burns to the respiratory tract, eyes, and skin.

Mechanism of Action (Hydrolysis)

The following diagram illustrates the nucleophilic attack mechanism that drives the compound's
instability and toxicity.
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Figure 1: Mechanism of hydrolysis. The rapid displacement of chloride by water generates heat
and corrosive HCI gas.

lassificati

Hazard Class Category Statement Code Description

Causes severe skin

Skin Corrosion 1B H314 burns and eye
damage.[1]
Causes serious eye
Eye Damage 1 H318
damage.[1][4]
o Reacts violently with
Reactivity - EUHO014
water.[1][5]
) May be corrosive to
Corrosive to Metals 1 H290

metals.[1][6]
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Engineering Controls & Personal Protective
Equipment (PPE)[1]
Engineering Controls

e Primary Containment: All transfers involving >5 mL must occur within a certified chemical
fume hood with a face velocity of 80-100 fpm.

 Inert Atmosphere: Due to moisture sensitivity, store and handle under nitrogen or argon. For
bulk dispensing (>100 g), a glove box is recommended to prevent hydrolysis-induced
degradation of the reagent.

e Scrubbing: If large-scale reactions (multi-gram) are performed, the reaction vessel vent
should be routed through a base trap (e.g., NaOH solution) to neutralize evolved HCI.[1]

PPE Selection Logic

Standard nitrile gloves often provide insufficient protection against prolonged contact with
chlorinated solvents or acyl chlorides.

e Gloves:

o Splash Protection: Double-layered Nitrile (minimum 5 mil outer, 4 mil inner).[1] Change
immediately upon contamination.[7]

o Immersion/Spill Cleanup:Silver Shield® (Laminate) or Viton® gloves are required. Acyl
chlorides can permeate standard nitrile in minutes.

o Eye Protection: Chemical splash goggles are mandatory. A face shield is required when
handling volumes >50 mL to protect against projectile liquid from violent hydrolysis.

e Respiratory: If fume hood containment is breached or for spill cleanup, use a full-face
respirator with Acid Gas (AG) and Organic Vapor (OV) cartridges.[1]

Operational Protocols
Storage and Stability

o Temperature: Store at 2—-8°C. Lower temperatures retard the rate of autohydrolysis.
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o Atmosphere: Store under inert gas (Argon/Nitrogen).[1] Cap seals should be wrapped with
Parafilm or electrical tape to limit moisture ingress.

» Shelf Life: Check physical appearance monthly. Cloudiness or precipitate formation (2-
(benzyloxy)acetic acid) indicates decomposition.[1]

Reaction Setup (Exotherm Management)

When using 2-(benzyloxy)acetyl chloride as an electrophile:

e Solvent Choice: Dissolve the reagent in anhydrous DCM, THF, or Toluene. Avoid protic
solvents.

» Base Trap: Always include a non-nucleophilic base (e.g., Triethylamine, DIPEA, or Pyridine)
to scavenge the HCI byproduct.

o Addition Rate: Add the acid chloride solution dropwise to the nucleophile solution at 0°C.
This controls the exotherm and prevents runaway side reactions.

Quenching and Waste Disposal

NEVER add water directly to the neat acid chloride.
Standard Quench Protocol:

Cool the reaction mixture to <5°C.

Prepare a hydrolysis solution: 10% Sodium Bicarbonate (NaHCOs) or 1M NaOH.

Slowly add the hydrolysis solution to the reaction mixture with vigorous stirring.

o Note: Expect gas evolution (CO2 from bicarbonate) and heat.

Verify pH is neutral/basic (pH 7-9) before separating layers.

Waste Disposal:

» Dispose of as Corrosive/Acidic Organic Waste.
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e Do not combine with oxidizing agents (e.g., nitric acid) to prevent the formation of chlorine

gas.

Emergency Response
Spill Response Decision Tree

Immediate action is required to prevent infrastructure damage and exposure.

Spill Detected

Assess Volume & Location

Contained Uncontained
Minor (<10 mL) Major (>10 mL)
In Fume Hood Or Outside Hood
1. Cover with dry sand/vermiculite 1. Evacuate Lab
2. Scoop into container 2. Close Hood Sash (if possible)
3. Quench with weak base in hood 3. Call EHS/Hazmat

Click to download full resolution via product page

Figure 2: Decision logic for spill response. Speed is critical to prevent HCI dispersion.

First Aid

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained
personnel only). Medical urgency: High (risk of pulmonary edema).[1][7]

» Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents
(ethanol), as they may increase skin absorption.
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o Eye Contact: Rinse with water for at least 15 minutes, lifting eyelids.[5] Consult an
ophthalmologist immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-
(Benzyloxy)acetyl Chloride[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009325#safety-and-handling-precautions-for-2-
benzyloxy-acetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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